N-(2,4-dimethoxybenzyl)cyclooctanamine

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]cyclooctanamine
• InChI: InChI=1S/C17H27NO2/c1-19-16-11-10-14(17(12-16)20-2)13-18-15-8-6-4-3-5-7-9-15/h10-12,15,18H,3-9,13H2,1-2H3
• InChI Key: XWRAYRVOEFSWGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC2CCCCCCC2)OC
• Molecular Formula: C17H27NO2
• Molecular Weight: 277.4 g/mol

Description

N-(2,4-dimethoxybenzyl)cyclooctanamine, also known as DOB, is a psychedelic drug that belongs to the amphetamine class. It was first synthesized in the 1960s and has been used in scientific research to study its mechanism of action and physiological effects. DOB is a potent serotonin receptor agonist and has been shown to produce hallucinogenic effects in humans.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxybenzyl)cyclooctanamine involves its binding to the 5-HT2A receptor, which leads to the activation of intracellular signaling pathways and the modulation of neurotransmitter release. This results in the hallucinogenic effects of the drug, such as altered perception and sensory experiences.
Biochemical and Physiological Effects
N-(2,4-dimethoxybenzyl)cyclooctanamine has been shown to produce a range of physiological and biochemical effects, including changes in heart rate, blood pressure, and body temperature. It has also been shown to increase the release of neurotransmitters such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxybenzyl)cyclooctanamine has several advantages for use in lab experiments, including its high potency and selectivity for the 5-HT2A receptor. However, its use is limited by its potential toxicity and the need for specialized equipment and procedures to handle the drug safely.

Future Directions

Future research on N-(2,4-dimethoxybenzyl)cyclooctanamine could focus on its potential therapeutic applications, such as its use in the treatment of psychiatric disorders such as depression and anxiety. Additionally, further studies could explore the molecular mechanisms underlying the drug's effects on the serotonin receptor system and its potential interactions with other neurotransmitter systems.

Synthesis Methods

The synthesis of N-(2,4-dimethoxybenzyl)cyclooctanamine involves the condensation of 2,4-dimethoxybenzaldehyde with cyclooctanone in the presence of a reducing agent such as sodium borohydride. The resulting product is then subjected to reductive amination with a primary amine to yield N-(2,4-dimethoxybenzyl)cyclooctanamine.

Scientific Research Applications

N-(2,4-dimethoxybenzyl)cyclooctanamine has been used in scientific research to study its effects on the serotonin receptor system and its potential therapeutic applications. It has been shown to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.